Cas no 658064-08-5 (Benzonitrile, 4-(3-methoxy-1-propynyl)-)

Benzonitrile, 4-(3-methoxy-1-propynyl)- structure
658064-08-5 structure
Product name:Benzonitrile, 4-(3-methoxy-1-propynyl)-
CAS No:658064-08-5
MF:C11H9NO
MW:171.195262670517
CID:1693564

Benzonitrile, 4-(3-methoxy-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(3-methoxy-1-propynyl)-
    • Benzonitrile, 4-(3-methoxy-1-propyn-1-yl)-
    • 4-(3-Methoxy-1-propyn-1-yl)benzonitrile
    • Inchi: 1S/C11H9NO/c1-13-8-2-3-10-4-6-11(9-12)7-5-10/h4-7H,8H2,1H3
    • InChI Key: XFARBQNXZDLSKW-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C#CCOC)C=C1

Computed Properties

  • Exact Mass: 171.06847

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 290.8±25.0 °C(Predicted)
  • PSA: 33.02

Recommend Articles

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd